Cas no 2416234-57-4 (Bicyclo[1.1.1]pentane-1-sulfonyl fluoride)

• Product Name: Bicyclo[1.1.1]pentane-1-sulfonyl fluoride
• CAS No: 2416234-57-4
• MF: C₅H₇FO₂S
• MW: 150.171283960342
• CID: 4786475
• Update Time: 2025-06-12

Bicyclo[1.1.1]pentane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.1]pentane-1-sulfonyl fluoride
• AT20325

• Inchi： 1S/C5H7FO2S/c6-9(7,8)5-1-4(2-5)3-5/h4H,1-3H2
• InChI Key： MAYGVGRCMVECMH-UHFFFAOYSA-N
• SMILES： S(C12CC(C1)C2)(=O)(=O)F

Computed Properties

• Exact Mass: 150.01507880 g/mol
• Monoisotopic Mass: 150.01507880 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 42.5
• Molecular Weight: 150.17

Additional information on Bicyclo[1.1.1]pentane-1-sulfonyl fluoride

Exploring the Unique Properties and Applications of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride (CAS No. 2416234-57-4)

The chemical compound Bicyclo[1.1.1]pentane-1-sulfonyl fluoride (CAS No. 2416234-57-4) has garnered significant attention in recent years due to its distinctive structural features and versatile applications in pharmaceutical and materials science. As a sulfonyl fluoride derivative of the bicyclo[1.1.1]pentane scaffold, this molecule combines the rigidity of a strained hydrocarbon framework with the reactivity of a fluorosulfonate group, making it a valuable building block for drug discovery and bioconjugation.

One of the most intriguing aspects of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride is its role in click chemistry and SuFEx (Sulfur Fluoride Exchange) reactions. These cutting-edge methodologies have revolutionized the field of chemical biology, enabling researchers to create stable linkages under mild conditions. The sulfonyl fluoride moiety in this compound reacts selectively with nucleophiles, such as phenols and amines, offering a robust platform for protein labeling and biomolecule modification.

In the pharmaceutical industry, the bicyclo[1.1.1]pentane core is increasingly recognized as a bioisostere for aromatic rings and tert-butyl groups. This substitution can improve metabolic stability, solubility, and target binding affinity. When combined with the sulfonyl fluoride functional group, Bicyclo[1.1.1]pentane-1-sulfonyl fluoride opens new possibilities for designing covalent inhibitors that interact with cysteine or other nucleophilic residues in enzymes.

The synthesis of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride (CAS No. 2416234-57-4) typically involves the functionalization of the parent bicyclo[1.1.1]pentane structure through radical or ionic pathways. Recent advances in flow chemistry and photocatalysis have improved the efficiency of these transformations, addressing earlier challenges associated with the steric strain of the [1.1.1]propellane-derived system.

From a materials science perspective, the incorporation of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride into polymers and dendrimers can enhance thermal stability and introduce precise functionalization sites. Researchers are exploring its use in creating self-healing materials and responsive coatings, where the SuFEx reactivity enables dynamic bond formation under controlled conditions.

Environmental considerations are also shaping the applications of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride. Compared to traditional sulfonyl chlorides, the fluorosulfonate group generates fewer byproducts and operates with greater atom economy. This aligns with the growing demand for green chemistry approaches in industrial processes.

Analytical characterization of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride typically involves NMR spectroscopy (particularly ¹⁹F NMR for tracking the fluorine moiety), mass spectrometry, and X-ray crystallography to confirm the unique geometry of the bicyclic system. Computational studies using density functional theory (DFT) have provided valuable insights into the electronic properties and reactivity patterns of this strained system.

As research continues, scientists are investigating the potential of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride in proteomics studies, where its ability to form stable conjugates with amino acid side chains could enable new strategies for target identification and mechanistic studies of biological pathways. The compound's compatibility with aqueous conditions and physiological pH makes it particularly attractive for these applications.

The commercial availability of Bicyclo[1.1.1]pentane-1-sulfonyl fluoride (CAS No. 2416234-57-4) has expanded in recent years, driven by demand from both academic and industrial researchers. Suppliers now offer various derivatives and protected forms to facilitate diverse synthetic applications, reflecting the growing importance of this three-dimensional bioisostere in modern chemical research.

Looking ahead, the unique combination of structural rigidity and chemical functionality in Bicyclo[1.1.1]pentane-1-sulfonyl fluoride positions it as a key player in the development of next-generation therapeutics and advanced materials. Its applications in PET radiochemistry (through ¹⁸F labeling), chemical biology probes, and smart materials continue to emerge, making it a compound of enduring interest across multiple scientific disciplines.